![molecular formula C13H23NO4 B2625251 1-[(2-Methylpropan-2-yl)oxycarbonyl]azocane-5-carboxylic acid CAS No. 2580210-68-8](/img/structure/B2625251.png)
1-[(2-Methylpropan-2-yl)oxycarbonyl]azocane-5-carboxylic acid
Overview
Description
“1-[(2-Methylpropan-2-yl)oxycarbonyl]azocane-5-carboxylic acid” is also known as N-BOC-4-Piperidinecarboxylic acid . It is a part of the Acros Organics product portfolio . The IUPAC name for this compound is 1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H19NO4 . The molecular weight of the compound is 229.28 g/mol . The SMILES representation of the compound is CC©©OC(=O)N1CCC(CC1)C(O)=O .
Physical and Chemical Properties Analysis
“this compound” is a white crystalline powder . It has a melting point range of 149°C to 153°C . The compound is insoluble in water .
Scientific Research Applications
Safe Synthesis Techniques
A study detailed the safe and reliable synthesis of 5-substitued-1H-tetrazoles and N-(2-azidoethyl)acylamides using hydrazoic acid in a continuous flow reactor. This method is particularly relevant for handling potentially explosive reagents safely, demonstrating the compound's utility in synthesizing azido compounds and tetrazoles, crucial intermediates in organic synthesis and materials science. The scalability of these protocols was also demonstrated, showing potential for large-scale applications (Gutmann et al., 2012).
Novel Organic Syntheses
Research into the synthesis of benzo[c]azocanones and indeno[1,2-b]pyrroles from oxoindanecarboxylates has opened new avenues for creating complex organic molecules. This involves a bismuth-mediated ring-expansion reaction, showcasing the compound's role in synthesizing novel heterocyclic structures, which are of interest for developing new pharmaceuticals and materials (Behler et al., 2011).
Safety and Hazards
“1-[(2-Methylpropan-2-yl)oxycarbonyl]azocane-5-carboxylic acid” may cause skin irritation and serious eye irritation. It may also cause respiratory irritation . Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended when handling this compound .
Properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]azocane-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-4-6-10(11(15)16)7-5-9-14/h10H,4-9H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAWCLNFUPXUEOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(CCC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-4-(N,N-dimethylsulfamoyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2625170.png)
![N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-2,3-dihydro-1,4-benzodioxine-5-carboxamide](/img/structure/B2625172.png)
![2-({1-[4-(Trifluoromethyl)pyrimidin-2-yl]piperidin-3-yl}methoxy)pyridine-4-carbonitrile](/img/structure/B2625176.png)
![(E)-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-phenylethenesulfonamide](/img/structure/B2625178.png)
![N-(2-(6-((2-chlorobenzyl)amino)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide](/img/structure/B2625179.png)
![Ethyl 2-(4-methoxyphenyl)-4-[(phenylcarbamoyl)methoxy]quinoline-6-carboxylate](/img/structure/B2625182.png)
![N1-(pyridin-4-ylmethyl)-N2-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide](/img/structure/B2625183.png)
![[1-(1,3-Benzodioxol-5-yl)ethylidene]malononitrile](/img/structure/B2625186.png)
